Cas no 39844-54-7 (4,7-dichloro-1-methylquinolin-1-ium;iodide)

• Product Name: 4,7-dichloro-1-methylquinolin-1-ium;iodide
• CAS No: 39844-54-7
• MF: C₁₀H₈Cl₂IN
• MW: 339.987692832947
• CID: 924968
• PubChem ID: 10688482
• Update Time: 2025-04-19

4,7-dichloro-1-methylquinolin-1-ium;iodide Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-1-methylquinolin-1-ium,iodide
• 4,7-dichloro-1-methylquinolin-1-ium
• iodide
• 39844-54-7
• NSC-505101
• SCHEMBL2551843
• AGN-PC-0N8VBX
• DTXSID30443567
• NSC505101
• 4,7-dichloro-1-methylquinolin-1-ium;iodide

• Inchi： 1S/C10H8Cl2N.HI/c1-13-5-4-9(12)8-3-2-7(11)6-10(8)13;/h2-6H,1H3;1H/q+1;/p-1
• InChI Key： SGONXZRSLCMWGK-UHFFFAOYSA-M
• SMILES： [I-].ClC1C=C[N+](C)=C2C=C(C=CC2=1)Cl

Computed Properties

• Exact Mass: 213.01137
• Monoisotopic Mass: 338.90785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.24